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Compound of Interest

Compound Name: 1,2-Dichloropropane

Cat. No.: B7799083 Get Quote

An In-depth Examination of the Industrial Uses, Manufacturing Processes, and Chemical

Profile of 1,2-Dichloropropane for Researchers, Scientists, and Drug Development

Professionals.

Introduction
1,2-Dichloropropane (PDC), also known as propylene dichloride, is a chlorinated organic

compound with a history of diverse industrial applications. This colorless, flammable liquid,

possessing a chloroform-like odor, has been a key player in chemical synthesis and various

industrial processes for decades.[1] While its use patterns have evolved due to environmental

and safety considerations, 1,2-dichloropropane remains a significant chemical intermediate in

modern industry. This technical guide provides a comprehensive overview of its industrial

significance, detailing its core applications, manufacturing protocols, and key chemical data.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 1,2-dichloropropane is

fundamental to its safe handling and application in industrial settings. The following table

summarizes its key quantitative data.
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Property Value

Molecular Formula C₃H₆Cl₂

Molecular Weight 112.99 g/mol

CAS Number 78-87-5

Appearance Colorless liquid

Odor Sweet, chloroform-like

Density 1.156 g/cm³ at 20°C

Melting Point -100 °C

Boiling Point 95-96 °C

Solubility in Water 2.7 g/L at 20°C

Vapor Pressure 40 mmHg at 20°C

Flash Point 16 °C

Autoignition Temperature 557 °C

Explosive Limits in Air 3.4 - 14.5 % by volume

Industrial Manufacturing Processes
The industrial production of 1,2-dichloropropane is primarily linked to two main processes: as

a by-product in the manufacture of propylene oxide via the chlorohydrin process, and through

the direct chlorination of propylene.

By-product of the Chlorohydrin Process for Propylene
Oxide
A significant portion of commercially available 1,2-dichloropropane is obtained as a co-

product during the synthesis of propylene oxide.[2][3] The chlorohydrin process involves the

reaction of propylene with chlorine and water to form propylene chlorohydrin, which is then

dehydrochlorinated to yield propylene oxide.[2][3] During the initial chlorination step, a side
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reaction occurs where chlorine directly adds across the double bond of propylene, resulting in

the formation of 1,2-dichloropropane.[2]

Experimental Protocol: Overview of the Chlorohydrin Process

Objective: To produce propylene oxide, with 1,2-dichloropropane as a major by-product.

Reactants:

Propylene

Chlorine

Water

A base (e.g., calcium hydroxide or sodium hydroxide) for dehydrochlorination

General Procedure:

Chlorohydrination: Propylene and chlorine are introduced into an aqueous medium. The

reaction forms propylene chlorohydrin isomers (1-chloro-2-propanol and 2-chloro-1-

propanol). Simultaneously, a competing reaction leads to the formation of 1,2-
dichloropropane.[2] Reaction conditions are typically controlled to favor the formation of the

chlorohydrin.

Dehydrochlorination: The resulting mixture containing propylene chlorohydrin is treated with

a base. This step converts the propylene chlorohydrin to propylene oxide.[3]

Separation and Purification: The product stream, which contains propylene oxide, 1,2-
dichloropropane, unreacted starting materials, and other by-products, undergoes a series

of distillation steps to isolate and purify the propylene oxide and separate the 1,2-
dichloropropane.[2]
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Caption: Production of Propylene Oxide via the Chlorohydrin Process.

Direct Chlorination of Propylene
1,2-Dichloropropane can also be manufactured by the direct reaction of propylene with

chlorine.[4] This process can be controlled to favor the production of 1,2-dichloropropane over

other chlorinated propanes.

Experimental Protocol: Direct Chlorination of Propylene

Objective: To synthesize 1,2-dichloropropane.

Reactants:

Propylene

Chlorine

General Procedure:

Reaction: Gaseous propylene and chlorine are fed into a reactor. The reaction is typically

carried out in the gas phase at elevated temperatures (e.g., around 800°F) and pressures

(e.g., around 70 psia).[5]
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Product Formation: The primary reaction is the addition of chlorine to the propylene double

bond, yielding 1,2-dichloropropane. Other products, such as allyl chloride and 1,3-

dichloropropene, can also be formed depending on the reaction conditions.[5]

Purification: The product mixture is cooled and subjected to distillation to separate 1,2-
dichloropropane from unreacted starting materials and other by-products.
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Caption: Direct Chlorination of Propylene to Produce 1,2-Dichloropropane.

Core Industrial Applications
The industrial utility of 1,2-dichloropropane is centered on its role as a chemical intermediate

and its properties as a solvent.

Chemical Intermediate
The most significant industrial application of 1,2-dichloropropane is as a feedstock for the

synthesis of other chlorinated hydrocarbons.[6]

Tetrachloroethylene (Perchloroethylene) Production: A primary use of 1,2-dichloropropane
is in the manufacture of tetrachloroethylene, a widely used solvent in dry cleaning and metal

degreasing.[7] The process typically involves high-temperature chlorinolysis.

Experimental Protocol: Overview of Tetrachloroethylene Production from 1,2-Dichloropropane

Objective: To synthesize tetrachloroethylene from 1,2-dichloropropane.
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Reactants:

1,2-Dichloropropane

Chlorine

General Procedure:

Chlorinolysis: 1,2-Dichloropropane is reacted with excess chlorine at high temperatures

(typically 450-750 °C).[8] This process, known as chlorinolysis, involves the breaking of C-C

and C-H bonds and their replacement with C-Cl bonds.

Product Formation: The reaction yields a mixture of chlorinated hydrocarbons, with

tetrachloroethylene and carbon tetrachloride being major products.

Separation: The complex product mixture is separated through a series of distillations to

isolate the desired tetrachloroethylene.
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Caption: Synthesis of Tetrachloroethylene from 1,2-Dichloropropane.

Industrial Solvent
Historically, 1,2-dichloropropane was widely used as a solvent in various industrial

applications due to its ability to dissolve a wide range of organic materials.[9] However, its use

as a solvent has significantly declined due to health and environmental concerns.[6]
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Past and limited current uses as a solvent include:

Paint, Varnish, and Finish Removers: It was a component in formulations for stripping

coatings.[1]

Metal Degreasing and Cleaning: Its solvent properties made it effective for cleaning metal

surfaces.[9]

Textile Industry: It was used for stain removal and in scouring compounds.

Extraction Solvent: It found application in the extraction of fats, oils, and waxes.

Analytical Methods
The analysis of 1,2-dichloropropane in industrial and environmental samples is crucial for

quality control, process monitoring, and regulatory compliance. Gas chromatography (GC) is

the primary analytical technique employed.

Experimental Protocol: Determination of 1,2-Dichloropropane in Workplace Air (NIOSH

Method 1013)

Objective: To quantify the concentration of 1,2-dichloropropane in a workplace air sample.

Methodology:

Sample Collection: A known volume of air is drawn through a solid sorbent tube containing

activated charcoal using a calibrated personal sampling pump.[10] 1,2-Dichloropropane
vapors are adsorbed onto the charcoal.

Sample Preparation: The charcoal from the sorbent tube is transferred to a vial. A desorption

solvent, typically a mixture of carbon disulfide and isopropanol, is added to the vial to extract

the 1,2-dichloropropane from the charcoal.[10]

Analysis: An aliquot of the desorbed sample is injected into a gas chromatograph (GC)

equipped with a flame ionization detector (FID) or a mass spectrometer (MS) for separation

and quantification.[10]
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Quantification: The concentration of 1,2-dichloropropane in the air sample is determined by

comparing the peak area of the analyte in the sample to a calibration curve prepared from

standards of known concentration.[10]

Experimental Protocol: Analysis of Volatile Organic Compounds, including 1,2-
Dichloropropane, by GC/MS (EPA Method 8260)

Objective: To identify and quantify 1,2-dichloropropane in various matrices, including water

and solid waste.

Methodology:

Sample Introduction: For aqueous samples, a purge-and-trap system is typically used. An

inert gas is bubbled through the sample, and the volatilized organic compounds, including

1,2-dichloropropane, are trapped on a sorbent material. The trap is then heated, and the

analytes are desorbed into the GC/MS system. For solid samples, methods such as

headspace analysis or solvent extraction may be employed.[11]

Gas Chromatography (GC): The desorbed analytes are separated on a capillary GC column

based on their boiling points and affinities for the stationary phase.[11]

Mass Spectrometry (MS): As the separated compounds elute from the GC column, they

enter a mass spectrometer, where they are ionized and fragmented. The resulting mass

spectrum provides a unique fingerprint for each compound, allowing for positive

identification.[11]

Quantification: The concentration of 1,2-dichloropropane is determined by comparing the

response of a characteristic ion to that of an internal standard and referencing a calibration

curve.

Conclusion
1,2-Dichloropropane, while facing scrutiny for its health and environmental impacts, continues

to be a cornerstone in the production of other essential chlorinated chemicals. Its

manufacturing processes, intricately linked with the production of propylene oxide, highlight the

complexities of industrial chemical synthesis where by-products can have significant economic

value. A comprehensive understanding of its chemical properties, manufacturing routes, and
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analytical methodologies, as detailed in this guide, is essential for professionals in research,

development, and chemical manufacturing to ensure its safe and efficient utilization in the

modern industrial landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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